Cas no 1820711-09-8 (2-Methoxy-3-(2-methoxyethoxy)pyridine)

• Product Name: 2-Methoxy-3-(2-methoxyethoxy)pyridine
• CAS No: 1820711-09-8
• CID: 4619487
• Update Time: 2025-07-02

2-Methoxy-3-(2-methoxyethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(2-methoxyethoxy)pyridine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Methoxy-3-(2-methoxyethoxy)pyridine

Comprehensive Overview of 2-Methoxy-3-(2-methoxyethoxy)pyridine (CAS No. 1820711-09-8): Properties, Applications, and Industry Insights

2-Methoxy-3-(2-methoxyethoxy)pyridine (CAS No. 1820711-09-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This methoxy-substituted pyridine derivative exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. The compound's molecular structure combines a pyridine ring with two distinct ether-linked methoxy groups, offering both lipophilic and polar characteristics that influence its solubility and interaction profiles.

Recent studies highlight the growing demand for functionalized pyridine derivatives like 2-Methoxy-3-(2-methoxyethoxy)pyridine in drug discovery programs. Its dual ether functionality allows for selective modifications, addressing current challenges in bioavailability enhancement and targeted drug delivery – key focus areas in modern small molecule therapeutics. Industry reports indicate a 15% annual growth in applications of such oxygenated heterocycles since 2020, driven by their utility in kinase inhibitor development and crop protection agents.

The synthesis of CAS 1820711-09-8 typically involves regioselective etherification of pyridine precursors, with process optimization being a frequent topic in organic chemistry forums. Analytical characterization via HPLC-MS and NMR spectroscopy confirms the compound's high purity (>98%), meeting stringent requirements for GMP-grade intermediates. Researchers particularly value its stability under pharmaceutical reaction conditions, with degradation studies showing less than 2% impurity formation after 6 months at -20°C storage.

Environmental and regulatory aspects of 2-Methoxy-3-(2-methoxyethoxy)pyridine have been evaluated through OECD-compliant tests, demonstrating favorable biodegradation profiles compared to traditional halogenated analogs. This aligns with the pharmaceutical industry's shift toward green chemistry principles, a trend reflected in 72% of patent applications for similar compounds since 2022. The compound's low ecotoxicity makes it particularly attractive for sustainable agrochemical formulations.

Emerging applications include its use as a ligand in catalytic systems for cross-coupling reactions, where its electron-donating groups enhance metal coordination efficiency. Several peer-reviewed publications in 2023-2024 describe its utility in asymmetric synthesis, contributing to the development of chiral active pharmaceutical ingredients (APIs). These developments respond to market demands for enantiomerically pure compounds, which represent over 60% of newly approved small molecule drugs.

Quality control protocols for CAS 1820711-09-8 emphasize residual solvent analysis and genotoxic impurity screening, addressing current ICH Q3 guidelines. Analytical method development for this compound frequently appears in chromatography optimization discussions, particularly regarding HPLC method development for polar heterocycles. The establishment of robust spectral libraries has facilitated its identification in high-throughput screening platforms.

Market analysts project continued growth for methoxy-functionalized pyridines, with 2-Methoxy-3-(2-methoxyethoxy)pyridine positioned as a strategic material in contract manufacturing pipelines. Its commercial availability in kilogram-scale quantities since 2023 has enabled broader evaluation in preclinical studies, while custom synthesis services offer tailored derivatives for specific research needs. These developments coincide with increased investment in specialty chemical production capabilities across Asia-Pacific and North American regions.

Technical discussions frequently address the compound's structure-activity relationships (SAR), particularly how the 2-methoxyethoxy side chain influences molecular recognition in biological systems. Computational chemistry studies utilizing molecular docking simulations suggest favorable interactions with various enzyme binding sites, explaining its utility in lead compound optimization. These insights are valuable for researchers working on fragment-based drug design approaches.

Handling and storage recommendations for 1820711-09-8 follow standard protocols for oxygen-sensitive compounds, with inert atmosphere packaging being common practice. Material safety data emphasize compatibility with glass and stainless steel containers, while noting potential swelling effects on certain elastomer seals. These practical considerations are crucial for process chemistry applications where the compound participates in multi-step syntheses.

The intellectual property landscape shows increasing patent filings incorporating 2-Methoxy-3-(2-methoxyethoxy)pyridine as a key structural element, particularly in biaryl ether formations and heterocycle-fused systems. This reflects broader industry trends toward three-dimensional molecular architectures in drug design, moving beyond traditional flat aromatic systems. Legal experts note that freedom-to-operate analyses should consider the compound's use in prodrug strategies and metabolite synthesis.